Cas no 39243-88-4 (2-(1-Pyrrolyl)benzylamine)

• Product Name: 2-(1-Pyrrolyl)benzylamine
• CAS No: 39243-88-4
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD03763920
• CID: 304640
• PubChem ID: 707327
• Update Time: 2025-05-28

2-(1-Pyrrolyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• [2-(1H-Pyrrol-1-yl)phenyl]methylamine
• 2-(1H-PYRROL-1-YL)BENZYLAMINE
• 2-(1-Pyrrolyl)benzylamine
• Benzenemethanamine,2-(1H-pyrrol-1-yl)-
• MS-3218
• 39116-24-0
• AKOS001739816
• 2-pyrrol-1-ylbenzylamine
• 1-[2-(1h-pyrrol-1-yl)phenyl]methanamine
• 2-Pyrrol-1-yl-benzylamine
• 1-(2-aminomethylphenyl)pyrrole
• MFCD03763920
• J-500509
• (2-(1H-pyrrol-1-yl)phenyl)methanamine
• [2-(1h-pyrrol-1-yl)phenyl]methanamine
• ChemDiv2_002194
• DTXSID20959925
• SB62188
• 2-Benzoxazoleacetaldehyde, a-(hydroxymethylene)-
• 39243-88-4
• 2-(1-pyrrolyl)benzylamine, AldrichCPR
• FT-0677332
• HMS1375D16
• CS-0206084
• (2-pyrrol-1-ylphenyl)methanamine
• SCHEMBL1021417
• 2-(pyrrol-1-yl)benzylamine
• A918696
• ALBB-020075
• STK679579

• MDL： MFCD03763920
• Inchi： 1S/C11H12N2/c12-9-10-5-1-2-6-11(10)13-7-3-4-8-13/h1-8H,9,12H2
• InChI Key： BNDYBXDAGIQWOB-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 172.10000
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Color/Form: NA
• Density: 1.07
• Melting Point: 156 °C
• Boiling Point: 80-82/0.15mm
• Flash Point: 145.6 ºC
• Refractive Index: 1.589
• PSA: 30.95000
• LogP: 2.63630

2-(1-Pyrrolyl)benzylamine Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-(1-Pyrrolyl)benzylamine

Comprehensive Overview of 2-(1-Pyrrolyl)benzylamine (CAS No. 39243-88-4): Properties, Applications, and Industry Insights

2-(1-Pyrrolyl)benzylamine (CAS No. 39243-88-4) is a specialized organic compound featuring a unique molecular structure that combines a pyrrole ring with a benzylamine moiety. This hybrid architecture grants it versatile chemical properties, making it valuable in pharmaceutical research, material science, and agrochemical development. The compound’s CAS registry number (39243-88-4) ensures precise identification in global databases, while its systematic name, 2-(1H-pyrrol-1-yl)benzenemethanamine, reflects its IUPAC nomenclature.

In recent years, the demand for heterocyclic amines like 2-(1-Pyrrolyl)benzylamine has surged due to their role in designing bioactive molecules. Researchers highlight its potential as a building block for drug discovery, particularly in targeting neurological and metabolic disorders. Its pyrrole-benzylamine scaffold is also explored in catalysis and polymer chemistry, aligning with trends in sustainable material innovation. Users frequently search for "pyrrole derivatives uses" or "benzylamine synthesis," underscoring its relevance in interdisciplinary studies.

The synthesis of CAS No. 39243-88-4 typically involves Pd-catalyzed cross-coupling or reductive amination techniques, topics often queried in academic forums. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its purity, a critical factor for industries prioritizing high-precision chemicals. Notably, its low toxicity profile (as per available data) makes it a safer alternative in green chemistry applications compared to traditional amines.

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Emerging applications include its use in organic electronics, where its electron-rich pyrrole unit facilitates charge transport in semiconducting materials. Such innovations resonate with searches for "conductive polymers" and "small molecule semiconductors." Additionally, its role in metal-organic frameworks (MOFs) design is gaining traction, addressing queries on "porous materials for gas storage."

In summary, 2-(1-Pyrrolyl)benzylamine (CAS No. 39243-88-4) exemplifies the intersection of structural versatility and practical utility. Its alignment with trends like precision medicine, sustainable materials, and advanced catalysis ensures continued relevance. For researchers and suppliers, understanding its synthetic pathways, applications, and safety metrics remains pivotal to leveraging its full potential.